![molecular formula C9H6F3N3O2 B6157001 3-amino-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid CAS No. 1368200-78-5](/img/no-structure.png)
3-amino-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid
Overview
Description
3-Amino-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid is a chemical compound with the CAS Number: 1536950-06-7 . It has a molecular weight of 201.15 and its IUPAC name is 6-(trifluoromethyl)imidazo[1,2-a]pyridin-3-amine . It is a solid at room temperature .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions . A CuI-catalyzed aerobic oxidative synthesis of imidazo[1,2-a]pyridines from 2-aminopyridines and acetophenones is compatible with a broad range of functional groups .Molecular Structure Analysis
The InChI code for this compound is 1S/C8H6F3N3/c9-8(10,11)5-1-2-7-13-3-6(12)14(7)4-5/h1-4H,12H2 . This code provides a unique identifier for the compound and can be used to generate its molecular structure.Chemical Reactions Analysis
The reaction between 2-chloropyridines and 2H-azirines provides imidazo[1,2-a]pyridines . A copper(I)-catalyzed aerobic oxidative coupling of ketoxime acetates with simple pyridines for the synthesis of imidazo[1,2-a]pyridines tolerates a wide range of functional groups .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 201.15 and its IUPAC name is 6-(trifluoromethyl)imidazo[1,2-a]pyridin-3-amine .Scientific Research Applications
3-amino-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acidMIP has been used in a variety of scientific research applications. It has been used as a building block for the synthesis of biologically active molecules with potential anti-cancer and anti-inflammatory activities. It has also been used as a ligand for the preparation of metal complexes with potential applications in catalysis and drug delivery. Additionally, it has been used in the synthesis of fluorescent probes for imaging and sensing applications.
Mechanism of Action
Target of Action
Imidazopyridine derivatives have been recognized for their wide range of applications in medicinal chemistry .
Mode of Action
It’s known that imidazopyridine analogues can exhibit significant activity against certain diseases
Biochemical Pathways
Imidazopyridines have the ability to influence many cellular pathways necessary for the proper functioning of various cells . The downstream effects of these interactions would be dependent on the specific targets and mode of action of the compound.
Result of Action
Some imidazopyridine analogues have shown significant activity against multidrug-resistant tb (mdr-tb) and extensively drug-resistant tb (xdr-tb) .
Advantages and Limitations for Lab Experiments
3-amino-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acidMIP has several advantages for laboratory experiments. It is a stable compound with a relatively low melting point, making it easy to handle and store. Additionally, it is soluble in a variety of solvents and can be used in a variety of reactions. However, it is also important to note that 3-amino-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acidMIP is a relatively new compound and its effects are not yet fully understood, so caution should be taken when using it in experiments.
Future Directions
The potential applications of 3-amino-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acidMIP are still being explored. Future research could focus on further elucidating the mechanism of action of 3-amino-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acidMIP and its effects on biochemical and physiological processes. Additionally, further research could focus on the development of new applications for 3-amino-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acidMIP, such as new drug delivery systems and novel therapeutic agents. Finally, further research could focus on the development of new synthetic methods for 3-amino-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acidMIP and the optimization of existing methods.
Synthesis Methods
3-amino-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acidMIP can be synthesized through a three-step process. First, a trifluoromethylation reaction is carried out on 2-amino-6-chloropyridine to form 3-amino-6-chloro-2-(trifluoromethyl)pyridine. This is then reacted with p-toluenesulfonyl chloride to form 3-amino-6-chloro-2-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid. Finally, the carboxylic acid is converted to the amide form using ammonia to obtain 3-amino-6-TFMIP.
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, H335 , which indicate that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. The precautionary statements include P261, P271, P280, P302, P304, P305, P313, P332, P337, P338, P340, P351, P352 , which provide guidance on how to handle the compound safely.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-amino-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid involves the reaction of 2-cyano-6-(trifluoromethyl)pyridine with ethyl chloroformate to form ethyl 2-cyano-6-(trifluoromethyl)pyridine-3-carboxylate. This intermediate is then reacted with hydrazine hydrate to form 3-amino-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid.", "Starting Materials": [ "2-cyano-6-(trifluoromethyl)pyridine", "ethyl chloroformate", "hydrazine hydrate" ], "Reaction": [ "Step 1: 2-cyano-6-(trifluoromethyl)pyridine is reacted with ethyl chloroformate in the presence of a base such as triethylamine to form ethyl 2-cyano-6-(trifluoromethyl)pyridine-3-carboxylate.", "Step 2: Ethyl 2-cyano-6-(trifluoromethyl)pyridine-3-carboxylate is then reacted with hydrazine hydrate in the presence of a base such as sodium acetate to form 3-amino-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid.", "Step 3: The product is purified by recrystallization or column chromatography." ] } | |
CAS RN |
1368200-78-5 |
Molecular Formula |
C9H6F3N3O2 |
Molecular Weight |
245.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
